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Compound of Interest

Compound Name: Azepane-2,4-dione

Cat. No.: B2853635

An In-depth Technical Guide to Azepane-2,4-dione

This technical guide provides a comprehensive overview of Azepane-2,4-dione, a heterocyclic
organic compound. It is intended for researchers, scientists, and professionals in the field of
drug development and medicinal chemistry. This document details the compound's
nomenclature, physicochemical properties, experimental protocols for its synthesis, and a
discussion of the biological significance of the broader azepane chemical class.

Nomenclature and Identifiers

The systematic naming and identification of a chemical compound are crucial for unambiguous
scientific communication.

IUPAC Name: The standardized IUPAC name for this compound is azepane-2,4-dione[1].

Synonyms and Other Identifiers: The compound is also known by several other names and
registered under various chemical identifiers.

e 1H-Azepine-2,4(3H,5H)-dione, dihydro-[1]

1H-Tetrahydro-azepine-2,4-dione[2]

CAS Number: 29520-88-5[1]

PubChem CID: 20204020[1]

EC Number: 983-162-3[1]
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e Nikkaji Number: J2.341.577A[1]

Physicochemical Properties

A summary of the key computed and experimental physicochemical properties of Azepane-2,4-
dione is presented in the table below. These properties are essential for understanding the
compound's behavior in various chemical and biological systems.

Property Value Source

Molecular Formula C6HINO2 PubChem[1]
Molecular Weight 127.14 g/mol PubChem[1]
Monoisotopic Mass 127.063328530 Da PubChem[1]
XLogP3 -0.5 PubChem[1]

INChl=1S/C6HI9NO2/c8-5-2-1-
InChl PubChem[1]
3-7-6(9)4-5/h1-4H2,(H,7,9)

IRSLHFZTRANCOL-
InChlKey PubChem[1]
UHFFFAOYSA-N

SMILES C1CC(=0)CC(=0)NC1 PubChem[1]

Experimental Protocols

This section details the experimental procedures for the synthesis and characterization of
Azepane-2,4-dione.

Synthesis of Azepane-2,4-dione

A reported synthesis method for Azepane-2,4-dione involves the hydrolysis of an enol ether
precursor[3].

Starting Material: 4-Ethoxy-6,7-dihydro-1H-azepin-2(5H)-one
Procedure:

» Dissolve 4-Ethoxy-6,7-dihydro-1H-azepin-2(5H)-one (2.5 g, 16 mmol) in acetone (70 mL).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12682892.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2853635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Add a 10% aqueous solution of hydrochloric acid (17 mL) to the reaction mixture.
e Stir the mixture at 25°C for 12 hours.

o Following the completion of the reaction, remove the acetone under vacuum.

o Extract the resulting aqueous mixture with dichloromethane (10 x 15 mL).

o Combine the organic phases and dry over anhydrous sodium sulfate.

 Filter the solution and concentrate it in a vacuum to obtain the crude product as a yellow
solid.

o Purify the crude product using fast column chromatography on silica gel with a mobile phase

of 10% methanol in ethyl acetate. This yields Azepane-2,4-dione (2.03 g, 100% yield) as a
white solid[3].

Characterization Data

The following analytical data has been reported for the characterization of Azepane-2,4-
dione[3]:

e H NMR (400 MHz, CDCls): & 7.55 (s, NH), 3.47 (s, 2H), 3.40 (m, 2H), 2.59 (t, J = 6.8 Hz,
2H), 1.96 (M, 2H).

e 13C NMR (100 MHz, CDCls): 6 202.5, 169.5, 51.9, 43.2, 40.8, 27.6.
e IR (KBr) vmax: 3213, 3105, 2942, 1702, 1671, 1482, 1412, 1348 cm™2.

e« HRMS (ESI) m/z: Calculated for CeHaNO2Na: 150.0525; Found: 150.0507.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the synthesis and purification of Azepane-
2,4-dione.

Caption: Synthesis and purification workflow for Azepane-2,4-dione.
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Biological Activity and Potential Applications

While specific biological activity data for Azepane-2,4-dione is not extensively documented in
the reviewed literature, the azepane scaffold is a significant structural motif in medicinal
chemistry[4][5]. Derivatives of azepane have been investigated for a range of therapeutic
applications.

The seven-membered azepane ring is present in several pharmaceutical drugs[6]. Research
into functionalized azepane derivatives has revealed compounds with notable biological
activities, including:

o Antimicrobial and Antifungal Activity: Certain azepine and azepane derivatives have
demonstrated potent activity against various strains of bacteria and fungi[7][8]. Some
synthesized compounds have shown efficacy against both Gram-positive and Gram-negative
bacteria[9][10]. The continuous need for new antimicrobial agents to combat drug-resistant
pathogens makes the azepane core a structure of interest for further development[11].

 Antiviral Activity: A-ring azepano-triterpenoids have been evaluated for their antiviral
properties against DNA viruses such as HSV-1 and HCMV, with some derivatives showing
high potency[7].

It is important to note that these activities are reported for various substituted azepane and
azepine structures. The specific biological profile of the unsubstituted Azepane-2,4-dione
would require dedicated screening and investigation. Its dione functionality offers potential sites
for further chemical modification to explore its structure-activity relationships.

Conclusion

Azepane-2,4-dione is a well-characterized heterocyclic compound with established methods
for its synthesis and purification. While direct biological data for this specific molecule is limited,
the prevalence of the azepane core in bioactive molecules suggests that it could serve as a
valuable building block in the design and synthesis of novel therapeutic agents. Further
research is warranted to explore the biological activity of Azepane-2,4-dione and its
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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